Cas no 2137845-61-3 (1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine)

• Product Name: 1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine
• CAS No: 2137845-61-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6546631
• PubChem ID: 165441960
• Update Time: 2025-05-21

1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-636689
• 1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine
• 2137845-61-3

• Inchi： 1S/C13H19N/c1-8-5-6-10-11(12(8)14)9(2)7-13(10,3)4/h5-6,9H,7,14H2,1-4H3
• InChI Key： IIEIGAAGDYRFBI-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=CC2=C1C(C)CC2(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine

1,1,3,5-Tetramethyl-2,3-dihydro-1H-inden-4-amine: A Comprehensive Overview

The compound 1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine (CAS No. 2137845-61-3) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of amines and features a unique indene framework with multiple methyl substituents. The indene core is a bicyclic structure consisting of a benzene ring fused to a cyclohexene ring, which imparts the molecule with unique electronic and structural properties.

Recent studies have highlighted the importance of tetramethyl substitution in enhancing the stability and reactivity of the molecule. The methyl groups at positions 1, 3, and 5 create steric hindrance around the nitrogen atom at position 4, which plays a crucial role in its chemical behavior. This steric effect not only influences the molecule's reactivity but also contributes to its potential as a building block in organic synthesis.

The synthesis of 1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine involves a multi-step process that typically begins with the preparation of an indene derivative. The introduction of methyl groups is achieved through alkylation or Friedel-Crafts alkylation reactions. The final step involves amine formation via reductive amination or other suitable methods. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The indene framework is known for its ability to mimic certain bioactive structures found in natural products. For instance, recent studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties. These findings suggest that tetramethyl indenamine derivatives could be valuable leads in drug discovery programs targeting chronic inflammatory diseases.

In addition to pharmaceutical applications, 1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine has shown promise in materials science. Its rigid structure and electron-rich nitrogen atom make it an ideal candidate for use in coordination chemistry and metalloorganic frameworks (MOFs). Researchers have successfully utilized this compound as a ligand in the synthesis of transition metal complexes with potential applications in catalysis and sensing technologies.

The electronic properties of this compound have also been studied extensively using computational methods such as density functional theory (DFT). These studies reveal that the tetramethyl substitution significantly alters the molecule's π-electron distribution, which could be exploited for designing novel optoelectronic materials. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound under various conditions accurately.

Furthermore, the stereochemistry of 1H-indenamine derivatives has been explored to understand their chiral properties. The presence of multiple methyl groups introduces asymmetry into the molecule, making it a potential candidate for enantioselective synthesis. This aspect is particularly relevant in asymmetric catalysis and chiral resolution techniques.

In conclusion, 1,1,3,5-tetramethyl-2,3-dihydro-1H-inden-4-amine (CAS No. 2137845-61-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and chemical properties make it an invaluable tool for researchers working in organic synthesis, pharmaceuticals, materials science, and computational chemistry. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.